Cas no 95459-73-7 (2-(3,4-Dimethoxyphenoxy)acetic Acid)

• Product Name: 2-(3,4-Dimethoxyphenoxy)acetic Acid
• CAS No: 95459-73-7
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 1063293
• Update Time: 2025-11-07

2-(3,4-Dimethoxyphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenoxy)acetic Acid
• (3,4-Dimethoxyphenoxy)acetic acid

• Inchi： 1S/C10H12O5/c1-13-8-4-3-7(5-9(8)14-2)15-6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： KIQCIOGYLAKKJT-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=C(C=1)OC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3,4-Dimethoxyphenoxy)acetic Acid

Professional Introduction to 2-(3,4-Dimethoxyphenoxy)acetic Acid (CAS No. 95459-73-7) in Modern Chemical and Pharmaceutical Research

2-(3,4-Dimethoxyphenoxy)acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 95459-73-7, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of phenoxyacetic acids, which are known for their broad spectrum of applications in medicine, agriculture, and industrial chemistry. The presence of methoxy groups at the 3rd and 4th positions on the phenyl ring introduces additional functional diversity, making this molecule a subject of extensive study.

The structural framework of 2-(3,4-Dimethoxyphenoxy)acetic Acid consists of a benzoic acid derivative substituted with a phenoxy group at the 2-position. This configuration imparts both hydrophilic and lipophilic characteristics, facilitating its interaction with various biological targets. The methoxy groups further enhance its solubility in both aqueous and organic solvents, broadening its utility in synthetic chemistry and drug formulation processes.

In recent years, 2-(3,4-Dimethoxyphenoxy)acetic Acid has been extensively investigated for its potential pharmacological effects. Studies have demonstrated its role as a precursor in the synthesis of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. The phenoxyacetic acid moiety is particularly interesting because it can mimic the action of certain endogenous ligands, thereby modulating receptor activity and signaling pathways.

One of the most compelling areas of research involving 2-(3,4-Dimethoxyphenoxy)acetic Acid is its application in the development of drugs that interact with serotonergic systems. Serotonin, or 5-hydroxytryptamine (5-HT), is a neurotransmitter involved in mood regulation, pain perception, and gastrointestinal function. Compounds that modulate serotonin receptors have significant therapeutic implications for treating conditions such as depression, anxiety, and chronic pain. The structural similarity of 2-(3,4-Dimethoxyphenoxy)acetic Acid to known serotonin receptor agonists makes it a valuable scaffold for designing next-generation pharmacological agents.

Furthermore, research has highlighted the compound's potential as an anti-inflammatory agent. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases and cancer. Studies have shown that derivatives of phenoxyacetic acids can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy-substituted version (2-(3,4-Dimethoxyphenoxy)acetic Acid) may exhibit enhanced stability and bioavailability compared to its unsubstituted counterparts.

The synthesis of 2-(3,4-Dimethoxyphenoxy)acetic Acid typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing environmental impact. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled the efficient preparation of this compound on both laboratory and industrial scales.

From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the interactions between 2-(3,4-Dimethoxyphenoxy)acetic Acid and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and metabolic pathways. By leveraging high-performance computing resources, researchers can predict the pharmacokinetic properties of drug candidates before conducting expensive experimental trials.

The pharmaceutical industry has shown particular interest in 2-(3,4-Dimethoxyphenoxy)acetic Acid due to its potential as an intermediate in drug discovery programs. Its structural flexibility allows for modifications at multiple positions without compromising core functionality. This adaptability has led to the development of several novel compounds with improved therapeutic profiles.

In conclusion,2-(3,4-Dimethoxyphenoxy)acetic Acid (CAS No. 95459-73-7) represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration in drug development efforts aimed at addressing neurological disorders, cardiovascular diseases, metabolic syndromes,and inflammatory conditions. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly significant role in modern medicine.